Cas no 1368526-19-5 (2-Benzyl-1lambda6-thiomorpholine-1,1-dione)

• Product Name: 2-Benzyl-1lambda6-thiomorpholine-1,1-dione
• CAS No: 1368526-19-5
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• MDL: MFCD21887782
• CID: 5605675
• PubChem ID: 82287650
• Update Time: 2023-09-02

2-Benzyl-1lambda6-thiomorpholine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1368526-19-5
• EN300-9539257
• 2-benzyl-1lambda6-thiomorpholine-1,1-dione
• 2-Benzyl-1lambda6-thiomorpholine-1,1-dione

• MDL： MFCD21887782
• Inchi： 1S/C11H15NO2S/c13-15(14)7-6-12-9-11(15)8-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2
• InChI Key： NSGRCMHPLOVMRG-UHFFFAOYSA-N
• SMILES： S1(CCNCC1CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines